Cas no 1965308-77-3 (N-[1-(Aminocarbonyl)-4-[(2-chloro-1-iminoethyl)amino]butyl]-benzamide hydrochloride)

• Product Name: N-[1-(Aminocarbonyl)-4-[(2-chloro-1-iminoethyl)amino]butyl]-benzamide hydrochloride
• CAS No: 1965308-77-3
• MF: C₁₄H₂₀Cl₂N₄O₂
• MW: 347.240200996399
• MDL: MFCD20278257
• CID: 4772991
• Update Time: 2025-06-09

N-[1-(Aminocarbonyl)-4-[(2-chloro-1-iminoethyl)amino]butyl]-benzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• Cl-amidine hydrochloride
• N-[1-(Aminocarbonyl)-4-[(2-chloro-1-iminoethyl)amino]butyl]-benzamide hydrochloride
• BCP31104
• N-(1-amino-5-(2-chloroacetimidamido)-1-oxopentan-2-yl)benzamide hydrochloride
• NE62856
• SB34908
• Cl-amidine HCl; Cl amidine HCl; Cl amidine hydrochloride

• MDL： MFCD20278257
• Inchi： 1S/C14H19ClN4O2.ClH/c15-9-12(16)18-8-4-7-11(13(17)20)19-14(21)10-5-2-1-3-6-10;/h1-3,5-6,11H,4,7-9H2,(H2,16,18)(H2,17,20)(H,19,21);1H
• InChI Key： OPFMEGSAOZAJIV-UHFFFAOYSA-N
• SMILES： ClC/C(/N)=N\CCCC(C(N)=O)NC(C1C=CC=CC=1)=O.Cl

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 381
• Topological Polar Surface Area: 111

Additional information on N-[1-(Aminocarbonyl)-4-[(2-chloro-1-iminoethyl)amino]butyl]-benzamide hydrochloride

N-[1-(Aminocarbonyl)-4-[(2-chloro-1-iminoethyl)amino]butyl]-benzamide Hydrochloride: A Comprehensive Overview

N-[1-(Aminocarbonyl)-4-[(2-chloro-1-iminoethyl)amino]butyl]-benzamide hydrochloride (CAS No. 1965308-77-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of benzamide and features a unique combination of functional groups that contribute to its potential therapeutic applications.

The molecular structure of N-[1-(Aminocarbonyl)-4-[(2-chloro-1-iminoethyl)amino]butyl]-benzamide hydrochloride includes a benzamide core, an aminocarbonyl group, and a substituted iminoethyl moiety. These functional groups play crucial roles in determining the compound's chemical properties and biological activities. The presence of the hydrochloride salt form enhances its solubility in aqueous media, making it suitable for various pharmaceutical formulations.

Recent studies have focused on the potential of N-[1-(Aminocarbonyl)-4-[(2-chloro-1-iminoethyl)amino]butyl]-benzamide hydrochloride as a lead compound for the development of novel therapeutic agents. One notable area of research is its activity against specific enzymes involved in various disease pathways. For instance, preliminary in vitro assays have shown that this compound exhibits inhibitory effects on certain proteases and kinases, which are key targets in the treatment of cancer and inflammatory diseases.

In the context of cancer research, N-[1-(Aminocarbonyl)-4-[(2-chloro-1-iminoethyl)amino]butyl]-benzamide hydrochloride has been evaluated for its ability to modulate cell proliferation and apoptosis. Studies have demonstrated that it can induce cell cycle arrest and promote apoptosis in several cancer cell lines, including those derived from breast, lung, and colon cancers. These findings suggest that this compound may have potential as an anticancer agent, warranting further investigation in preclinical and clinical settings.

Beyond its anticancer properties, N-[1-(Aminocarbonyl)-4-[(2-chloro-1-iminoethyl)amino]butyl]-benzamide hydrochloride has also shown promise in the treatment of inflammatory disorders. Inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Research has indicated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models, suggesting its potential as an anti-inflammatory agent.

The pharmacokinetic properties of N-[1-(Aminocarbonyl)-4-[(2-chloro-1-iminoethyl)amino]butyl]-benzamide hydrochloride have been extensively studied to optimize its therapeutic potential. Preclinical studies have demonstrated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is rapidly absorbed following oral administration and shows good bioavailability. Additionally, it has a reasonable half-life, allowing for once-daily dosing regimens in clinical settings.

Toxicity studies have also been conducted to assess the safety profile of N-[1-(Aminocarbonyl)-4-[(2-chloro-1-iminoethyl)amino]butyl]-benzamide hydrochloride. Results from these studies indicate that it is well-tolerated at therapeutic doses with minimal adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, N-[1-(Aminocarbonyl)-4-[(2-chloro-1-iminoethyl)amino]butyl]-benzamide hydrochloride (CAS No. 1965308-77-3) represents a promising lead compound with potential applications in the treatment of cancer and inflammatory diseases. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development. Ongoing research aims to elucidate its mechanisms of action and optimize its therapeutic potential through preclinical and clinical studies.